Cas no 113051-62-0 (4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-)

• Product Name: 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-
• CAS No: 113051-62-0
• MF: C₁₂H₁₅N₅O₅
• MW: 309.278002023697
• CID: 130026
• PubChem ID: 136209530
• Update Time: 2025-07-23

4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-
• 6-Methyl-8-(2-Deoxy-β-D-ribofuranosyl)isoxanthopterin Discontinued
• 6-Methyl-8-(2-deoxy-b-D-ribofuranosyl)isoxanthopterin
• 6-METHYL-8-(2-DEOXY-ß-D-RIBOFURANOSYL)ISOXANTHOPTERIN
• 6-Methyl-8-(2-Deoxy-Beta-D-ribofuranosyl)isoxanthopterinnDiscontinued
• 6-Methyl-8-(2-Deoxy-?-D-ribofuranosyl)isoxanthopterin
• SCHEMBL7632787
• 2-amino-8-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-3H-pteridine-4,7-dione
• 113051-62-0

• Inchi： 1S/C12H15N5O5/c1-4-11(21)17(7-2-5(19)6(3-18)22-7)9-8(14-4)10(20)16-12(13)15-9/h5-7,18-19H,2-3H2,1H3,(H3,13,15,16,20)/t5-,6+,7+/m0/s1
• InChI Key： JLRZYRWHZVUTAV-RRKCRQDMSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(C(C)=NC2C(NC(N)=NC1=2)=O)=O)O

Computed Properties

• Exact Mass: 309.10700
• Monoisotopic Mass: 309.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 156.35000
• LogP: -1.40770

Additional information on 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-

Latest Research on 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- (CAS: 113051-62-0)

The compound 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-, with the CAS number 113051-62-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, a modified pteridine derivative, has shown promising potential in various therapeutic applications, particularly in the context of nucleotide metabolism and enzyme inhibition. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers utilized a combination of enzymatic and chemical methods to achieve a more efficient and scalable synthesis, which is crucial for further pharmacological evaluation and potential commercialization.

In terms of biological activity, recent findings have highlighted the compound's role as a potent inhibitor of dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation. This inhibition mechanism suggests potential applications in cancer therapy, particularly for malignancies that are resistant to traditional antifolate drugs. In vitro studies have demonstrated significant cytotoxicity against various cancer cell lines, with IC50 values in the low micromolar range, indicating strong therapeutic potential.

Additionally, the compound has been investigated for its antiviral properties. A 2024 study in Antiviral Research reported that 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- exhibits inhibitory effects against certain RNA viruses, including SARS-CoV-2. The study proposed that the compound interferes with viral RNA replication, making it a candidate for further development as a broad-spectrum antiviral agent.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent research has explored structural modifications to enhance these properties while maintaining its biological activity. For instance, a 2023 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of analogs with improved solubility and reduced toxicity, paving the way for preclinical development.

In conclusion, 4,7(1H,8H)-Pteridinedione,2-amino-8-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- (CAS: 113051-62-0) represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as an anticancer and antiviral agent, coupled with advances in synthesis and optimization, positions it as a compelling candidate for further research and development. Future studies should focus on in vivo efficacy and safety profiles to translate these findings into clinical applications.